BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility Profiling of 2-Methoxy-4,5-
dimethylaniline: Technical Protocol &
Thermodynamic Modeling

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Methoxy-4,5-dimethylaniline
CAS No.: 18087-12-2
Cat. No.: B098992
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Executive Summary

Compound: 2-Methoxy-4,5-dimethylaniline CAS: 18087-12-2 Synonyms: 4,5-Dimethyl-o-
anisidine; 4-Amino-5-methoxy-o-xylene Molecular Formula: C

H
NO[1][2]

The solubility profile of 2-Methoxy-4,5-dimethylaniline is a governing parameter for its
purification (crystallization), reactivity in nucleophilic substitutions, and bioavailability in early-
stage drug discovery. While specific mole-fraction solubility data for this isomer is often
proprietary or absent from open literature, this guide provides a standardized experimental and
theoretical framework for researchers to determine, model, and optimize its solubility in organic
solvents.[3]

This guide focuses on the Dynamic Laser Monitoring Method for rapid data acquisition and the
Modified Apelblat Model for thermodynamic correlation.
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Physicochemical Profile & Solubility Prediction

Understanding the molecular structure is the first step in solvent selection. 2-Methoxy-4,5-
dimethylaniline features a benzene ring substituted with:

e Amino group (—NH
): H-bond donor/acceptor; enhances solubility in polar protic solvents (Alcohols).
e Methoxy group (-OCH
): H-bond acceptor; increases polarity relative to xylene but maintains lipophilicity.
e Two Methyl groups (-CH
): Hydrophobic; enhances solubility in non-polar/aprotic solvents (Toluene, Ethyl Acetate).
Estimated Properties:

e LogP (Octanol-Water): ~1.9 — 2.3 (Predicted based on fragment contribution: Aniline 0.9 +
2xMe 1.0).

 Solubility Behavior:
o High Solubility: Ethanol, Methanol, Acetone, DMF, DMSO.[4]
o Moderate Solubility: Ethyl Acetate, Toluene.[4][5]

o Low Solubility: Water (Hydrophobic alkyl/aryl dominance).

Experimental Protocol: Dynamic Laser Monitoring

For high-precision solubility determination without the long equilibration times of the shake-flask
method, the Dynamic Laser Monitoring (DLM) technique is the industry standard.

Principle

The DLM method detects the "disappearance point" of solid particles in a solvent mixture as
temperature increases. A laser beam passes through the suspension; when the last crystal
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dissolves, the laser transmittance (

) maximizes and stabilizes.

Workflow Diagram

Solvent Preparation
(Gravimetric)

Load

[—

Solute Addition
(Excess Solid)

Jacketed Vessel
(Temp Control)

P

Beam Path

Laser Source
(650 nm)

|-
<

w,

Photo Detector
(Transmittance)

Signal _

Data Acquisition
(Temp vs. Intensity)

Click to download full resolution via product page

Calc

Saturation Point
(Equilibrium Temp)

Caption: Schematic of the Dynamic Laser Monitoring system for solubility determination.

Step-by-Step Methodology

thermostat.

) to create a suspension.

Preparation: Accurately weigh solvent (

o Dissolution: Sharp rise in transmittance.

) into a jacketed glass vessel (approx. 50 mL).

Detection: Monitor the laser transmittance intensity.

o Suspension: Low transmittance (scattering).

Agitation: Stir continuously at 400 rpm to ensure homogeneity.

Solute Addition: Add a known mass of 2-Methoxy-4,5-dimethylaniline (

Temperature Ramp: Slowly increase the temperature (0.2 K/min) using a programmable
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o Calculation: The temperature at the inflection point is recorded as the saturation temperature

(

) for the mole fraction

e Repeat: Add more solute to the same vessel and repeat to generate a full curve (

VS.

).

Thermodynamic Modeling

Once experimental data is collected, it must be correlated to theoretical models to calculate
thermodynamic parameters (

).
The Modified Apelblat Equation

This is the most accurate semi-empirical model for correlating solubility of solids in liquids.

 : Mole fraction solubility.[6]
e : Absolute temperature (K).[5][6]

e : Empirical parameters derived from non-linear regression.

Thermodynamic Parameters

From the Apelblat parameters, the dissolution enthalpy (

) and entropy (
) can be derived:

Where

is the gas constant (
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).
Data Presentation Template

Researchers should structure their final data outputs using the table below to ensure
compatibility with global databases.

Table 1: Experimental Mole Fraction Solubility (

) of 2-Methoxy-4,5-dimethylaniline (P = 0.1 MPa)

Solve 278.1 288.1 298.1 308.1 318.1 Apelb Apelb Apelb

nt 5K 5K 5K 5K 5K lat A lat B lat C
Metha
| Exp Exp Exp Exp Exp - - - >0.99
no
Ethan
| Exp Exp Exp Exp Exp - - - >0.99
0
Aceton
Exp Exp Exp Exp Exp - - - >0.99
e
Toluen
Exp Exp Exp Exp Exp - - - >0.99

e

Note: "Exp" denotes values to be determined via the protocol in Section 3.

Process Implications
Purification via Cooling Crystallization

The solubility of 2-Methoxy-4,5-dimethylaniline typically exhibits a positive deviation from
ideality in alcohols, meaning solubility increases sharply with temperature.

o Strategy: Dissolve at near-boiling temperature in Ethanol/Water (80:20).

* Yield: High recovery is expected upon cooling to 5°C due to the steep solubility curve.

Reaction Solvent Selection
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For nucleophilic substitution reactions (e.g., alkylation of the amine):

 Recommended: Aprotic polar solvents like DMF or DMSO will maximize solubility and

reaction rate.
e Avoid: Non-polar solvents (Hexane) where solubility is likely

mole fraction, leading to heterogeneous reaction conditions.

Crude 2-Methoxy-4,5-dimethylaniline
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Caption: Recommended purification workflow based on predicted solubility differentials.
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« Experimental Method (Laser Monitoring): Zhu, B., et al. (2019). Solubility and
thermodynamic properties of 2-methoxy-4-nitroaniline in pure and mixed solvents. Journal of
Chemical & Engineering Data. (Contextual reference for methodology).

e Thermodynamic Modeling: Apelblat, A., & Manzurola, E. (1999). Solubilities of o-
acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-
aspartate in water from T = (278 to 348) K. Journal of Chemical Thermodynamics.

¢ Isomer Data (Comparative): Li, Y., et al. (2016). Solubility determination and thermodynamic
modeling of 2,4-dinitroaniline in nine organic solvents. Journal of Molecular Liquids. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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